![molecular formula C17H15N3O5S B2361081 1-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-sulfamoylphenyl)cyclopropanecarboxamide CAS No. 1286714-69-9](/img/structure/B2361081.png)
1-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-sulfamoylphenyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-(furan-2-yl)isoxazol-3-yl)-N-(4-sulfamoylphenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H15N3O5S and its molecular weight is 373.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sulfonamides in Scientific Research
Sulfonamides represent a significant class of synthetic bacteriostatic antibiotics and have been incorporated into various clinically used drugs such as diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotics. Research and patents have extensively covered novel applications and modifications of sulfonamides for diverse therapeutic uses:
Sulfonamide Carbonic Anhydrase Inhibitors (CAIs) : Novel sulfonamide CAIs have been investigated for their potential as selective antiglaucoma drugs, targeting CA II, and as antitumor agents/diagnostic tools targeting CA IX/XII. The development of sulfonamides with NO-donating moieties as antiglaucoma agents and compounds targeting tumor-associated isoforms exemplifies the ongoing innovation in this field (Carta, Scozzafava, & Supuran, 2012).
Tyrosine Kinase and HIV-1 Protease Inhibitors : Recent studies have highlighted sulfonamides' utility as inhibitors for various enzymes and receptors, including tyrosine kinases and the HIV-1 protease. Such inhibitors have shown significant antiviral and anticancer activity, pointing towards sulfonamides' versatility and potential in developing new therapeutic agents (Gulcin & Taslimi, 2018).
Biodegradation of Veterinary Sulfonamides : Research into the environmental impact of sulfonamides, particularly from veterinary use, has shown that these compounds are biodegradable under denitrifying conditions. This biodegradation is crucial for mitigating the environmental persistence and potential toxicity of sulfonamides used in animal agriculture (Bílková, Malá, & Hrich, 2019).
Properties
IUPAC Name |
1-[5-(furan-2-yl)-1,2-oxazol-3-yl]-N-(4-sulfamoylphenyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O5S/c18-26(22,23)12-5-3-11(4-6-12)19-16(21)17(7-8-17)15-10-14(25-20-15)13-2-1-9-24-13/h1-6,9-10H,7-8H2,(H,19,21)(H2,18,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJMVCQAPPGHFFU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=NOC(=C2)C3=CC=CO3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.